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Abstract
SR2211 is a potent and selective synthetic inverse agonist of the Retinoic acid receptor-related

Orphan Receptor gamma (RORγ).[1][2][3][4] An isoform of RORγ, RORγt, is crucial for the

differentiation of T helper 17 (Th17) cells and the production of pro-inflammatory cytokines,

most notably Interleukin-17 (IL-17).[1][5][6] Th17 cells and IL-17 are implicated in the pathology

of various autoimmune diseases, making RORγt an attractive therapeutic target.[1][6] SR2211
effectively suppresses the transcriptional activity of RORγ, leading to a reduction in IL-17

production.[1][5] These application notes provide detailed protocols for the use of SR2211 in

cell culture experiments to study its effects on RORγ-mediated signaling pathways.

Mechanism of Action
SR2211 functions as an inverse agonist by binding to the ligand-binding domain of RORγ. This

binding event stabilizes an inactive conformation of the receptor, leading to the repression of its

constitutive transcriptional activity.[1][5] Consequently, the expression of RORγ target genes,

such as IL17A and IL23R, is significantly downregulated.[1][2] SR2211 exhibits high selectivity

for RORγ over other nuclear receptors like RORα, Liver X Receptor α (LXRα), and Farnesoid X

Receptor (FXR).[3][4]
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Parameter Value Cell Line/System Reference

Binding Affinity (Ki) 105 nM
Radioligand binding

assay
[1][2][3][4]

IC50 ~320 nM
GAL4-RORγ LBD

cotransfection assay
[1][2][3][4]

Effective

Concentration
5 µM

EL-4 cells (inhibition

of IL-17 & IL-23R)
[1][3]

Effective

Concentration
10 µM

HEK293 cells

(inhibition of RORγ

activity)

[3]

Solubility 100 mM in DMSO [3]

Storage (Stock

Solution)

-20°C for up to 3

months, -80°C for up

to 6 months

[2][7]

Signaling Pathway
The following diagram illustrates the inhibitory effect of SR2211 on the RORγt signaling

pathway, leading to the suppression of IL-17 production in Th17 cells.
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SR2211 Signaling Pathway
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SR2211 Experimental Workflow for IL-17 Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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